4-Bromo-2-(phenylsulfanyl)benzonitrile

• CAS RN: 825649-89-6
• Molecular Formula: C13H8BrNS
• Molecular Weight: 290.18 g/mol
• IUPAC Name: 4-bromo-2-phenylsulfanylbenzonitrile
• InChI: InChI=1S/C13H8BrNS/c14-11-7-6-10(9-15)13(8-11)16-12-4-2-1-3-5-12/h1-8H
• InChI Key: XKBLBIZKQJLWOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=CC(=C2)Br)C#N

Description

4-Bromo-2-(phenylsulfanyl)benzonitrile is a useful research compound. Its molecular formula is C13H8BrNS and its molecular weight is 290.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (2.40 g, 60 mmol) (60% by wt) was weighed into a flask and washed with several hexane rinsings. The hexanes were decanted and discarded and 20 mL DMF was added to the flask. A DMF-solution of benzenethiol (5.1 mL, 50 mmol in 50 mL DMF) was added dropwise to the NaH mixture and stirred at room temperature. To 4-bromo-2-fluoro-benzonitrile (10.0 g, 50 mmol) in 40 mL DMF) was added benzenethiophenoxide (described above), dropwise, over 30 minutes. Upon complete addition, the reaction was stirred at room temperature for 20 min. At that time, the mixture was poured into cold 1 N NaOH. A precipitate formed and was collected by vacuum filtration to give 14.0 g (48.4 mmol) of Compound 1h.